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Compound of Interest

Compound Name: Vitamin A-d5 Acetate

Cat. No.: B13725792

Get Quote

Stable Isotope Internal Standard for Retinoid Quantitation & Metabolic Tracing

Core Identity & Physicochemical Profile[2][3][4]
Vitamin A-d5 Acetate (Retinyl Acetate-d5) is the deuterated analog of Retinyl Acetate, a pre-

formed ester of Vitamin A. It serves as the "Gold Standard" Internal Standard (IS) for the

quantification of retinoids in biological matrices due to its identical chromatographic behavior to

the analyte of interest while providing mass-resolved differentiation.[1]
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Property Specification

Chemical Name

(all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1-

cyclohexen-1-yl-d5)-2,4,6,8-nonatetraen-1-ol

Acetate

CAS Number 1217219-62-9

Unlabeled CAS 127-47-9

Molecular Formula C₂₂H₂₇D₅O₂

Molecular Weight 333.52 g/mol (vs. 328.49 g/mol for unlabeled)

Isotopic Purity Typically ≥99% atom D

Label Position
Cyclohexenyl ring (C-19 methyls and ring

protons)

Solubility
Soluble in Chloroform, Ethyl Acetate, Ethanol,

Hexane; Insoluble in Water

Appearance Pale yellow to yellow oil or low-melting solid

Structural Integrity & Labeling Logic
The deuterium labeling is strategically placed on the cyclohexenyl ring (typically the gem-

dimethyl groups or the ring itself).[1] This placement is critical because:

Metabolic Stability: It avoids the polyene chain, which is subject to isomerization (cis/trans)

and oxidative cleavage.[1]

Fragment Retention: In Mass Spectrometry, retinyl esters readily lose the ester group (de-

esterification) in the ion source.[1] The positive charge stabilizes on the polyene-ring system

(Retinyl Cation).[1] A ring-labeled isotope ensures the label is retained in the quantifier ion

(m/z 274) rather than lost with the leaving group.[1]

Applications in Drug Metabolism &
Pharmacokinetics (DMPK)[1]
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A. LC-MS/MS Internal Standard
The primary application of Vitamin A-d5 Acetate is correcting for matrix effects, recovery

losses, and ionization variability during the quantification of Vitamin A (Retinol) and Retinyl

Esters in plasma, serum, and tissue.[1]

Mechanism: It co-elutes or elutes in close proximity to Retinyl Acetate/Retinol, experiencing

the exact same ion suppression/enhancement environment.[1]

Quantification Principle: Isotope Dilution Mass Spectrometry (IDMS).[1]

B. Metabolic Flux Tracing
In drug development, Vitamin A-d5 Acetate is used to trace the kinetics of retinoid storage and

mobilization.

Bioavailability Studies: Differentiating exogenous (supplemented) Vitamin A from

endogenous liver stores.[1]

Ocular Pharmacology: Investigating the "Visual Cycle" and the formation of A2E dimers

(lipofuscin) in models of Macular Degeneration.

Analytical Protocol: LC-MS/MS Quantification
A self-validating workflow for the quantification of Retinyl Acetate using Vitamin A-d5 Acetate.

Pre-Analytical Handling (CRITICAL)
Retinoids are highly photo-labile (prone to photo-isomerization from all-trans to cis forms) and

sensitive to oxidation.[1]

Light: All procedures must be performed under Yellow/Amber Light (λ > 500 nm).[1]

Atmosphere: Evaporation steps must use Nitrogen (N₂) or Argon to prevent oxidation.[1]

Glassware: Use amber silanized glass to minimize adsorption losses.[1]
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1. Stock Solution Preparation

Dissolve Vitamin A-d5 Acetate in Ethanol or Acetone to 1 mg/mL.

Verify concentration via UV Extinction Coefficient (

at 325 nm).[1]

Store at -80°C. Stability: ~6 months.

2. Sample Extraction (Liquid-Liquid Extraction)

Matrix: 200 µL Human Plasma.

Spike: Add 10 µL of Internal Standard Working Solution (Vitamin A-d5 Acetate).

Precipitation: Add 200 µL Ethanol (denatures Retinol Binding Protein).[1] Vortex 30s.

Extraction: Add 1000 µL Hexane. Vortex 2 min. Centrifuge at 3000 x g for 5 min.

Transfer: Collect the upper organic layer (Hexane) into a fresh amber vial.

Dry Down: Evaporate to dryness under N₂ stream at room temperature. DO NOT HEAT.

Reconstitution: Dissolve residue in 100 µL Mobile Phase B (e.g., Acetonitrile/Methanol).

3. LC-MS/MS Parameters

Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm) or C30 (for isomer separation).[1]

Mobile Phase:

A: 0.1% Formic Acid in Water.[2]

B: 0.1% Formic Acid in Acetonitrile.[1]

Ionization: APCI (Atmospheric Pressure Chemical Ionization) Positive Mode.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13725792/docs?utm_src=pdf-body#technical-monograph-vitamin-a-d5-acetate
https://cymitquimica.com/products/TR-V676002/1217219-62-9/vitamin-a-d5-acetate/
https://www.benchchem.com/product/b13725792/docs?utm_src=pdf-body#technical-monograph-vitamin-a-d5-acetate
https://cymitquimica.com/products/TR-V676002/1217219-62-9/vitamin-a-d5-acetate/
https://cymitquimica.com/products/TR-V676002/1217219-62-9/vitamin-a-d5-acetate/
https://documents.thermofisher.com/TFS-Assets/CMD/posters/PO-65009-LC-MS-VitA-Serum-ASMS2017-PO65009-EN.pdf
https://cymitquimica.com/products/TR-V676002/1217219-62-9/vitamin-a-d5-acetate/
https://cymitquimica.com/products/TR-V676002/1217219-62-9/vitamin-a-d5-acetate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4993287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13725792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: APCI is preferred over ESI for neutral retinoids to enhance sensitivity and reduce

matrix effects.

MRM Transitions (Multiple Reaction Monitoring):

Analyte Precursor Ion (m/z) Product Ion (m/z) Mechanism

Retinyl Acetate

(Unlabeled)
329.2 [M+H]⁺ 269.2

Loss of Acetic Acid

(-60 Da)

Vitamin A-d5 Acetate

(IS)
334.2 [M+H]⁺ 274.2

Loss of Acetic Acid

(-60 Da)

Note: The primary fragmentation is the loss of the ester group, generating the stabilized retinyl

cation.[1]
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Figure 1: Validated extraction and quantification workflow for Retinoids ensuring isotopic

equilibration.

Biological Context: The Retinoid Cycle
Understanding where Vitamin A-d5 Acetate fits into the biological pathway is crucial for

interpreting metabolic tracing data.

Once administered or ingested, Retinyl Acetate-d5 is hydrolyzed to Retinol-d5, which then

enters the complex "Visual Cycle" or is stored in hepatic stellate cells.[1]
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Visualization: Metabolic Pathway
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Figure 2: Metabolic fate of Vitamin A-d5 Acetate, tracking from hydrolysis to storage or

activation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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